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Cat. No.: S785892

Get Quote

The table below consolidates the available quantitative data for Capric Acid-1-13C [1].

Property Value / Description

Product Name Capric Acid-1-13C [1]

Synonyms Decanoic-1-13C Acid [1]

CAS Number 84600-66-8 [1]

Molecular Formula C10H20O2 [1]

Molecular Weight 173.27 g/mol [1]

Appearance Solid [1]

Melting Point 30 - 32 °C [1]

Initial Boiling Point 268 - 270 °C [1]

Flash Point 110.00 °C (closed cup) [1]

Relative Density 0.898 g/cm³ at 25 °C [1]

Vapour Pressure 20 hPa at 160.00 °C [1]
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Property Value / Description

Storage Conditions Cool, tight container in a dry, well-ventilated place under inert gas [1]

Safety and Handling Information

The provided safety data outlines the following hazards and controls [1]:

Hazards: Causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Personal Protection: Use safety glasses, gloves, and impervious clothing. Avoid dust formation and
ensure adequate ventilation.

Incompatible Materials: Bases, reducing agents, and oxidizing agents.

Experimental & Pathway Information

The search results confirm that Capric Acid (the non-labeled form) is used in ester prodrugs to improve a

drug's lipophilicity and create long-acting injectable forms (depot injections) [2]. However, specific

experimental protocols for working with the isotopic variant or detailed metabolic pathways were not found

in the search results.

Based on the known role of Capric Acid, the following Graphviz diagram illustrates a generic workflow for

utilizing a 13C-labeled fatty acid in a tracer study, which is a common application for such compounds.
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Workflow for a metabolic tracer study using a 13C-labeled compound.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b785892#capric-acid-1-13c-basic-

characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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